Cas no 90708-10-4 (5-Ethyl-1-methyl-1H-1,2,4-triazol-3-amine)

5-Ethyl-1-methyl-1H-1,2,4-triazol-3-amine is a heterocyclic organic compound featuring a 1,2,4-triazole core substituted with an ethyl group at the 5-position and a methyl group at the 1-position, along with an amine functional group at the 3-position. This structure imparts versatility in synthetic applications, particularly in pharmaceuticals and agrochemicals, where it may serve as a key intermediate or building block. Its well-defined molecular framework allows for precise modifications, enhancing reactivity and selectivity in target reactions. The compound’s stability under standard conditions and compatibility with common reagents make it a practical choice for research and industrial use. Analytical characterization is straightforward due to its distinct spectral properties.
5-Ethyl-1-methyl-1H-1,2,4-triazol-3-amine structure
90708-10-4 structure
Product Name:5-Ethyl-1-methyl-1H-1,2,4-triazol-3-amine
CAS No:90708-10-4
MF:C5H10N4
MW:126.15969991684
MDL:MFCD08059917
CID:873338
PubChem ID:12523007
Update Time:2025-06-06

5-Ethyl-1-methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Ethyl-1-methyl-1H-1,2,4-triazol-3-amine
    • 5-ethyl-1-methyl-1,2,4-triazol-3-amine
    • CHEMBRDG-BB 4013414
    • DTXSID90501258
    • AT12116
    • EN300-264082
    • 90708-10-4
    • Z1198175663
    • MFCD08059917
    • 5-Ethyl-1-methyl-1H-1,2,4-triazol-3-amine, AldrichCPR
    • SCHEMBL5924492
    • AKOS006282093
    • MDL： MFCD08059917
    • Inchi： 1S/C5H10N4/c1-3-4-7-5(6)8-9(4)2/h3H2,1-2H3,(H2,6,8)
    • InChI Key： SEDFRMHLJGECEU-UHFFFAOYSA-N
    • SMILES： N1(C)C(CC)=NC(N)=N1

Computed Properties

  • Exact Mass: 126.09100
  • Monoisotopic Mass: 126.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 95
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • Density: 1.26
  • Boiling Point: 304°C at 760 mmHg
  • Flash Point: 137.7°C
  • Refractive Index: 1.613
  • PSA: 56.73000
  • LogP: 0.54090

5-Ethyl-1-methyl-1H-1,2,4-triazol-3-amine Security Information

  • Hazard Category Code： 43
  • Safety Instruction： 36/37

5-Ethyl-1-methyl-1H-1,2,4-triazol-3-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Ethyl-1-methyl-1H-1,2,4-triazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM281740-5g
5-Ethyl-1-methyl-1H-1,2,4-triazol-3-amine
 90708-10-4 95%
5g
 $207 2024-07-20
abcr
AB215732-1 g
5-Ethyl-1-methyl-1H-1,2,4-triazol-3-amine; 95%
 90708-10-4
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 €88.60 2023-03-08
abcr
AB215732-5 g
5-Ethyl-1-methyl-1H-1,2,4-triazol-3-amine; 95%
 90708-10-4
5g
 €176.30 2023-03-08
abcr
AB215732-10 g
5-Ethyl-1-methyl-1H-1,2,4-triazol-3-amine; 95%
 90708-10-4
10g
 €255.40 2023-03-08
abcr
AB215732-25 g
5-Ethyl-1-methyl-1H-1,2,4-triazol-3-amine; 95%
 90708-10-4
25g
 €444.60 2023-03-08
abcr
AB215732-50 g
5-Ethyl-1-methyl-1H-1,2,4-triazol-3-amine; 95%
 90708-10-4
50g
 €840.20 2023-03-08
TRC
B439625-250mg
5-ethyl-1-methyl-1H-1,2,4-triazol-3-amine
 90708-10-4
250mg
 $ 50.00 2022-06-07
TRC
B439625-500mg
5-ethyl-1-methyl-1H-1,2,4-triazol-3-amine
 90708-10-4
500mg
 $ 70.00 2022-06-07
TRC
B439625-2.5g
5-ethyl-1-methyl-1H-1,2,4-triazol-3-amine
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2.5g
 $ 295.00 2022-06-07
Enamine
EN300-264082-0.05g
5-ethyl-1-methyl-1H-1,2,4-triazol-3-amine
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 $19.0 2024-06-18

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